2-[(5-{[(3-carboxyphenyl)amino]sulfonyl}-2-chlorobenzoyl)amino]benzoic acid

• IUPAC Name: 2-[[5-[(3-carboxyphenyl)sulfamoyl]-2-chlorobenzoyl]amino]benzoic acid
• InChI: InChI=1S/C21H15ClN2O7S/c22-17-9-8-14(32(30,31)24-13-5-3-4-12(10-13)20(26)27)11-16(17)19(25)23-18-7-2-1-6-15(18)21(28)29/h1-11,24H,(H,23,25)(H,26,27)(H,28,29)
• InChI Key: NRFNRRCUSBDEQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)NC(=O)C2=C(C=CC(=C2)S(=O)(=O)NC3=CC=CC(=C3)C(=O)O)Cl
• Molecular Formula: C21H15ClN2O7S
• Molecular Weight: 474.9 g/mol

Description

2-[(5-{[(3-carboxyphenyl)amino]sulfonyl}-2-chlorobenzoyl)amino]benzoic acid is a useful research compound. Its molecular formula is C21H15ClN2O7S and its molecular weight is 474.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 474.0288497 g/mol and the complexity rating of the compound is 816. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

Research into similar compounds involves their synthesis and evaluation of chemical properties. For example, the work on sulfamoyl benzoic acids and their derivatives has shown significant uricosuric agents' potential, useful in treating conditions like gout and gouty arthritis (Coderch, 2002). Similarly, the development of new sulfonamides starting from benzoic acid derivatives highlights the ongoing interest in synthesizing new chemical entities with potential biological activities (Chen et al., 2010).

Biological Activities

The investigation into the biological activities of benzoic acid derivatives is a significant area of research. Studies have explored these compounds' roles as inhibitors or activators in various biological pathways, offering insights into their potential therapeutic applications. For example, the electrochemical behavior of sulfophenyl-azo-benzoic acids provides a foundation for understanding their reduction mechanisms and potential applications in developing new therapeutic agents (Mandić et al., 2004).

Material Science Applications

In material science, the synthesis and properties of new compounds, such as sulfonated poly(p-phenylene) derivatives, are explored for applications in proton exchange membranes, demonstrating the potential of benzoic acid derivatives in creating advanced materials with high thermal stability and proton conductivity (Ghassemi & McGrath, 2004).